Cas no 82267-44-5 (2-acetamido-4-(4-methoxyphenyl)butanoic acid)

• Product Name: 2-acetamido-4-(4-methoxyphenyl)butanoic acid
• CAS No: 82267-44-5
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 6225465
• PubChem ID: 65445047
• Update Time: 2025-07-01

2-acetamido-4-(4-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-4-(4-methoxyphenyl)butanoic acid
• AKOS014782062
• EN300-15139938
• 82267-44-5

• Inchi： 1S/C13H17NO4/c1-9(15)14-12(13(16)17)8-5-10-3-6-11(18-2)7-4-10/h3-4,6-7,12H,5,8H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： AMEGLOCWAHDBRX-UHFFFAOYSA-N
• SMILES： OC(C(CCC1C=CC(=CC=1)OC)NC(C)=O)=O

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-acetamido-4-(4-methoxyphenyl)butanoic acid

Professional Introduction to 2-acetamido-4-(4-methoxyphenyl)butanoic Acid (CAS No. 82267-44-5)

2-acetamido-4-(4-methoxyphenyl)butanoic acid, with the chemical identifier CAS No. 82267-44-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines an amide group with a substituted aromatic ring, making it a versatile intermediate in the development of various bioactive molecules.

The molecular structure of 2-acetamido-4-(4-methoxyphenyl)butanoic acid consists of a butanoic acid backbone substituted with an acetamide group at the second carbon and a 4-methoxyphenyl group at the fourth carbon. This configuration imparts distinct chemical properties that make it valuable in synthetic chemistry. The presence of both polar functional groups—the amide and the carboxylic acid—enhances its solubility in polar solvents, facilitating its use in various reaction conditions.

In recent years, 2-acetamido-4-(4-methoxyphenyl)butanoic acid has been explored as a key intermediate in the synthesis of novel pharmaceutical agents. Its structural motif is particularly relevant in the design of molecules targeting neurological and inflammatory disorders. The phenolic moiety and the amide group provide opportunities for hydrogen bonding interactions, which are crucial for drug-receptor binding affinity and specificity.

One of the most compelling applications of 2-acetamido-4-(4-methoxyphenyl)butanoic acid is in the development of enzyme inhibitors. The compound’s ability to mimic natural substrates or modulate enzyme active sites makes it an attractive candidate for inhibiting key enzymes involved in metabolic pathways. For instance, studies have shown its potential in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management.

The synthesis of 2-acetamido-4-(4-methoxyphenyl)butanoic acid typically involves multi-step organic reactions, including condensation, hydrolysis, and functional group transformations. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches highlight the compound’s importance as a building block in complex molecular architectures.

Recent research has also explored the pharmacological properties of derivatives of 2-acetamido-4-(4-methoxyphenyl)butanoic acid. By modifying its substituents, scientists have generated novel analogs with enhanced bioavailability and reduced side effects. For example, derivatives with halogenated aromatic rings have shown improved binding affinity to target proteins, suggesting their potential as lead compounds for drug development.

The role of computational chemistry in understanding the behavior of 2-acetamido-4-(4-methoxyphenyl)butanoic acid cannot be overstated. Molecular modeling techniques have been utilized to predict its interactions with biological targets, providing insights into its mechanism of action. These computational studies complement experimental efforts by offering rapid screening of potential drug candidates and optimizing their pharmacokinetic profiles.

In conclusion, 2-acetamido-4-(4-methoxyphenyl)butanoic acid (CAS No. 82267-44-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.